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Compound of Interest

Compound Name: Fulvestrant-9-sulfone-d3

Cat. No.: B12392374 Get Quote

An In-depth Technical Guide to Fulvestrant-9-
sulfone-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Fulvestrant-9-sulfone-d3, a deuterated metabolite of the potent estrogen

receptor antagonist, Fulvestrant. This document is intended for use by researchers, scientists,

and professionals in the field of drug development and analysis.

Core Physical and Chemical Properties
Fulvestrant-9-sulfone-d3 is the deuterium-labeled form of Fulvestrant-9-sulfone.[1] The

sulfone is a known metabolite of Fulvestrant, formed through oxidation of the side chain

sulfoxide.[2][3] The introduction of deuterium atoms creates a stable, heavier isotope version of

the molecule, making it an ideal internal standard for quantitative analysis by mass

spectrometry-based methods such as LC-MS.[1]
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Property Value Source(s)

Molecular Formula C₃₂H₄₄D₃F₅O₄S [1][4][5][6][7]

Molecular Weight 625.79 g/mol [1][4][5][6][7]

Appearance White solid [8]

Purity ≥99% deuterated forms (d₁-d₃) [9]

Storage Conditions 2-8°C Refrigerator [5]

Note: Specific data on melting point, boiling point, and detailed stability for Fulvestrant-9-
sulfone-d3 are not readily available in the public domain. The solubility of the related

compound, Fulvestrant-d3, is reported as 25 mg/ml in DMF, 20 mg/ml in DMSO, and 25 mg/ml

in Ethanol.[9]

Mechanism of Action of Parent Compound:
Fulvestrant
Fulvestrant is a selective estrogen receptor degrader (SERD) that functions as an estrogen

receptor (ER) antagonist with no known agonist effects.[2][10] Its primary mechanism involves

binding to the estrogen receptor, which leads to the destabilization and subsequent

degradation of the receptor protein.[10] This downregulation of estrogen receptors inhibits the

growth of estrogen-sensitive human breast cancer cells.[3][11]
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Mechanism of Action of Fulvestrant
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Workflow for Quantitative Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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